Cas no 933026-21-2 (2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide)

• Product Name: 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide
• CAS No: 933026-21-2
• MF: C₂₅H₂₅N₃O₃S₂
• MW: 479.614303350449
• CID: 5442267
• PubChem ID: 22589283
• Update Time: 2025-07-27

2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1,1-Dioxido-4-(phenylmethyl)-4H-1,2,4-benzothiadiazin-3-yl]thio]-N-(3-phenylpropyl)acetamide
• 2-[(4-BENZYL-1,1-DIOXIDO-4H-1,2,4-BENZOTHIADIAZIN-3-YL)SULFANYL]-N-(3-PHENYLPROPYL)ACETAMIDE
• 2-((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(3-phenylpropyl)acetamide
• 2-[(4-Benzyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(3-phenylpropyl)acetamide
• AKOS002079409
• F3222-1731
• 933026-21-2
• 2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(3-phenylpropyl)acetamide
• 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide

• Inchi： 1S/C25H25N3O3S2/c29-24(26-17-9-14-20-10-3-1-4-11-20)19-32-25-27-33(30,31)23-16-8-7-15-22(23)28(25)18-21-12-5-2-6-13-21/h1-8,10-13,15-16H,9,14,17-19H2,(H,26,29)
• InChI Key： IMTVLKKHOKEUKL-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC(NCCCC1C=CC=CC=1)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 479.13373402g/mol
• Monoisotopic Mass: 479.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.87±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide

Introduction to 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide (CAS No. 933026-21-2) and Its Emerging Applications in Chemical Biology

The compound 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide (CAS No. 933026-21-2) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a benzothiadiazine core and a sulfanyl-N-acetamide moiety, positions it as a versatile scaffold for developing novel bioactive agents. This introduction delves into the molecular characteristics of this compound, explores its synthetic pathways, and highlights its relevance in contemporary research, particularly in the context of drug discovery and molecular interactions.

At the heart of this compound's structure lies the benzothiadiazine ring system, a heterocyclic moiety widely recognized for its broad spectrum of biological activities. Benzothiadiazines have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a 1,1-dioxo group further enhances the compound's reactivity and functionalization potential, allowing for diverse derivatization strategies. This structural motif is particularly intriguing because it can serve as a bridge between different pharmacophores, enabling the design of hybrid molecules with synergistic effects.

The sulfanyl-N-acetamide functional group in the molecule introduces both hydrophilic and hydrophobic interactions, making it an excellent candidate for modulating solubility and bioavailability. This feature is crucial in pharmaceutical applications, where optimal absorption and distribution within biological systems are paramount. The 3-phenylpropyl side chain adds another layer of complexity to the molecule's behavior, influencing its pharmacokinetic profile and potential target interactions. Together, these structural elements contribute to the compound's multifaceted nature, making it a promising candidate for further exploration.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening to identify novel bioactive compounds. The benzothiadiazine scaffold, in particular, has been successfully employed in virtual screening campaigns to uncover new therapeutic agents. Computational studies have suggested that modifications at specific positions within the benzothiadiazine ring can significantly alter binding affinity to biological targets. The compound under discussion (CAS No. 933026-21-2) exemplifies this trend by incorporating strategic functional groups that enhance its interaction with potential receptors or enzymes.

One of the most compelling aspects of this molecule is its potential application in targeting protease inhibition, a strategy widely used in the development of antiviral and anticancer drugs. Proteases play critical roles in various biological processes, including viral replication and tumor progression. By designing molecules that selectively inhibit specific proteases, researchers can disrupt these processes and mitigate disease symptoms. The sulfanyl-N-acetamide moiety is particularly well-suited for this purpose due to its ability to form hydrogen bonds with amino acid residues in protease active sites. This interaction can be further optimized through structure-based drug design approaches.

Furthermore, the 3-phenylpropyl side chain may contribute to the compound's ability to cross biological membranes via passive diffusion or facilitated transport mechanisms. This property is essential for ensuring adequate drug delivery to target tissues. Additionally, the presence of aromatic rings in the molecule can enhance binding stability through π-stacking interactions with complementary aromatic residues on protein targets. Such interactions are often critical for achieving high-affinity binding and prolonged residence time at biological interfaces.

Recent experimental studies have begun to explore the pharmacological effects of derivatives related to this compound (CAS No. 933026-21-2). For instance, researchers have synthesized analogs with modified substituents on the benzothiadiazine ring and evaluated their activity against various disease-related targets. Preliminary results indicate that certain derivatives exhibit potent inhibitory effects on specific enzymes while maintaining favorable pharmacokinetic profiles. These findings underscore the importance of rational molecular design in optimizing bioactivity without compromising solubility or metabolic stability.

The synthetic route to this compound involves multi-step organic transformations that highlight its accessibility despite its complex structure. Key steps include cyclization reactions to form the benzothiadiazine core followed by functionalization at strategic positions using nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for preclinical studies. These developments are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion,2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-phenylpropyl)acetamide (CAS No. 933026-21-2) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery research. Its unique combination of functional groups—such as the benzothiadiazine core,sulfanyl-N-acetamide moiety, and 3-phenoxypropyl side chain—makes it an excellent candidate for developing novel bioactive agents targeting various diseases including cancer and inflammatory disorders.

The growing body of evidence supporting benzothiadiazines as pharmacologically relevant scaffolds continues to drive interest in this class of compounds,underscoring their importance as building blocks for future therapeutics.* As research progresses,it is anticipated that derivatives like this one will undergo extensive characterization*and optimization*to unlock their full therapeutic potential.* Collaborative efforts between synthetic chemists,*computational biologists,*and medicinal chemists*will be essential*in realizing these goals.* With continued innovation,*compounds such as this one hold promise*for addressing unmet medical needs*through targeted molecular interventions.*